Cas no 546083-14-1 (2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine)

• Product Name: 2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine
• CAS No: 546083-14-1
• CID: 4654862
• Update Time: 2025-05-20

2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine

Compound CAS No 546083-14-1: 2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine

The compound with CAS No 546083-14-1, known as 2-4-(4-Nitrobenzoyl)piperazin-1-ylpyrimidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a pyrimidine ring fused with a piperazine moiety, which is further substituted with a nitrobenzoyl group at the 4-position of the piperazine ring.

Pyrimidine is a heterocyclic aromatic compound that forms the core structure of many biologically active molecules, including nucleotides and various pharmaceutical agents. The incorporation of a piperazine ring in this compound adds flexibility and enhances its binding affinity to various biological targets. Piperazine, a six-membered ring containing two nitrogen atoms, is commonly found in drugs targeting central nervous system disorders and other therapeutic areas.

The presence of the nitrobenzoyl group introduces electron-withdrawing properties, which can influence the compound's reactivity and pharmacokinetic profile. This substitution pattern is often exploited in medicinal chemistry to modulate the activity of lead compounds against specific targets.

Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutics. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its structural versatility allows for further modification to enhance bioavailability and reduce off-target effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the piperazine derivative, followed by its coupling with the nitrobenzoyl group under optimized conditions. The final step involves cyclization to form the pyrimidine ring system.

The biological evaluation of this compound has revealed its potential as an antagonist for certain G-protein coupled receptors (GPCRs). Its ability to modulate these receptors makes it a valuable tool in studying signaling pathways involved in various diseases, including cancer and neurodegenerative disorders.

Furthermore, computational studies have provided insights into the molecular interactions that govern its binding affinity to target proteins. These studies have identified key residues responsible for ligand binding, paving the way for rational drug design strategies to improve potency and selectivity.

In conclusion, CAS No 546083-14-1 represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure and biological activity make it a valuable asset in the pursuit of novel therapeutic agents.